Cas no 740846-54-2 (2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide)

• Product Name: 2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide
• CAS No: 740846-54-2
• CID: 4658218
• Update Time: 2025-05-21

2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide

Introduction to Compound CAS No 740846-54-2: 2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide

The compound with CAS No 740846-54-2, known as 2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science. The long-tail keyword for this compound is often associated with its intricate molecular architecture and its ability to participate in complex chemical reactions.

Recent studies have highlighted the importance of this compound in the development of novel bioactive molecules. Researchers have focused on its hydrazinecarboxamide moiety, which plays a crucial role in its reactivity and selectivity. The presence of the trichlorophenoxy group further enhances its stability and bioavailability, making it a promising candidate for drug delivery systems and pest control agents.

The synthesis of 2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide involves a multi-step process that requires precise control over reaction conditions. Scientists have optimized the synthesis pathway by incorporating advanced catalytic techniques and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

In terms of applications, this compound has shown remarkable potential in the field of agricultural chemistry. It has been tested as a component in herbicides and fungicides, demonstrating high efficacy against various plant pathogens. Its ability to withstand harsh environmental conditions makes it an ideal choice for use in tropical and subtropical regions.

Moreover, recent breakthroughs in medicinal chemistry have revealed that this compound exhibits anti-inflammatory and anti-cancer properties. Preclinical studies suggest that it could serve as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases and malignancies.

The structural versatility of CAS No 740846-54-2 also makes it a valuable tool in materials science. Researchers have explored its use as a building block for constructing advanced polymers and nanomaterials with tailored properties. Its ability to form stable cross-links under specific conditions has opened new avenues for developing high-performance composites.

From an environmental standpoint, the compound's degradation pathways have been extensively studied to ensure minimal ecological impact. Advanced analytical techniques such as mass spectrometry and chromatography have been employed to monitor its fate in different ecosystems.

In conclusion, CAS No 740846-54-2, or 2-Formyl-N-propyl-N-2-(2,4,6-trichlorophenoxy)ethyl-hydrazinecarboxamide, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.